Methyl 2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-benzothiazole-6-carboxylate

• Molecular Formula: C16H10BrClN2O3S
• Molecular Weight: 425.7 g/mol
• IUPAC Name: methyl 2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C16H10BrClN2O3S/c1-23-15(22)8-2-5-12-13(6-8)24-16(19-12)20-14(21)10-7-9(17)3-4-11(10)18/h2-7H,1H3,(H,19,20,21)
• InChI Key: WAIVWUOZGWZVIS-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=CC(=C3)Br)Cl

Description

Methyl 2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-benzothiazole-6-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-benzothiazole-6-carboxylate involves the inhibition of various enzymes and proteins involved in tumor growth and inflammation. It has been found to inhibit the activity of COX-2, a key enzyme involved in inflammation, and to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines and to increase the levels of antioxidant enzymes in cells. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-benzothiazole-6-carboxylate in lab experiments is its high potency and specificity towards its target enzymes and proteins. However, one of the limitations is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on Methyl 2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-benzothiazole-6-carboxylate. One area of research could be the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies could be conducted to explore its potential applications in other areas, such as imaging and drug delivery.
Conclusion:
This compound is a chemical compound with significant potential for various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new treatments for various diseases and disorders.

Synthesis Methods

The synthesis method of Methyl 2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-benzothiazole-6-carboxylate involves the reaction of 2-aminobenzoic acid with 2-bromo-5-chlorobenzoyl chloride in the presence of triethylamine. This is followed by the reaction of the resulting intermediate with 2-mercaptobenzoic acid and methyl chloroformate. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Methyl 2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-benzothiazole-6-carboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant activities. Additionally, it has been shown to have potential as a fluorescent probe for detecting metal ions and as a ligand for metal complexes.